Cas no 158511-58-1 (Medicago-saponin P2)

Medicago-saponin P2 structure
Medicago-saponin P2 structure
Product Name:Medicago-saponin P2
CAS No:158511-58-1
MF:C47H76O18
MW:929.09555721283
CID:160047
Update Time:2024-02-29

Medicago-saponin P2 Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-16,23-dihydroxy-, b-D-glucopyranosyl ester, (3b,4a,16a)- (9CI)
    • Olean-12-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-16,23-d...
    • Olean-12-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-16,23-dihydroxy-, b-D-glucopyranosyl e
    • 1-O-[(3beta,5xi,16alpha,18alpha)-3-{[2-O-(6-deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy}-16,23-dihydroxy-28-oxoolean-12-en-28-yl]-beta-D-glucopyranose
    • 3-O-Rhamnopyranosyl-1-2-L-arabinopyranosylcaulophyllogenin 28-O-glucopyranoside
    • Medicago-saponin P(2)
    • Medicago-saponin P2
    • Inchi: 1S/C47H76O18/c1-21-30(52)33(55)35(57)38(61-21)64-37-31(53)24(50)19-60-40(37)63-29-11-12-43(4)26(44(29,5)20-49)10-13-45(6)27(43)9-8-22-23-16-42(2,3)14-15-47(23,28(51)17-46(22,45)7)41(59)65-39-36(58)34(56)32(54)25(18-48)62-39/h8,21,23-40,48-58H,9-20H2,1-7H3/t21-,23+,24-,25+,26?,27+,28+,29-,30-,31-,32+,33+,34-,35+,36+,37+,38-,39-,40-,43-,44-,45+,46+,47+/m0/s1
    • InChI Key: TYZMLYSDIVGHLP-WJAOUKEHSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)C[C@H]([C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O)CCC(C)(C)C[C@@H]5C4=CC[C@@H]32)O)[C@]1(C)CO

Computed Properties

  • Exact Mass: 928.503
  • Monoisotopic Mass: 928.503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 9
  • Complexity: 1780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 23
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 295

Experimental Properties

  • Density: 1.43
  • Boiling Point: 988.4°Cat760mmHg
  • Flash Point: 281.5°C
  • Refractive Index: 1.626
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